N-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]acetamide
• InChI: InChI=1S/C17H14F3N3O2/c1-25-12-8-6-11(7-9-12)21-15(24)10-23-14-5-3-2-4-13(14)22-16(23)17(18,19)20/h2-9H,10H2,1H3,(H,21,24)
• InChI Key: ISLDFISPMWFHMA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CN2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C17H14F3N3O2
• Molecular Weight: 349.31 g/mol

Description

N-(4-methoxyphenyl)-2-[2-(trifluoromethyl)-1H-benzimidazol-1-yl]acetamide, also known as MTA, is a chemical compound that has been extensively studied for its potential as a therapeutic agent. MTA is a benzimidazole derivative with a trifluoromethyl group that has been found to exhibit antitumor, anti-inflammatory, and antiviral properties. In

Scientific Research Applications

Antibacterial and Antimicrobial Activity

Benzimidazole derivatives have been synthesized and evaluated for their potent antibacterial activities. For example, they have shown significant activity against Methicillin-Resistant Staphylococcus aureus (MRSA), with some compounds exhibiting activity six-fold more potent than standard drugs like Sultamicillin (Chaudhari et al., 2020). Similarly, novel benzimidazole-1-acetamide derivatives have been synthesized and shown potential as anthelmintic agents, displaying effective results against Indian adult earthworms, Pheretima posthuma, and suggesting their potential use in antimicrobial applications (Sawant & Kawade, 2011).

Antitumor and Anticancer Activity

Benzimidazole derivatives bearing different heterocyclic rings have been synthesized and screened for their antitumor activity. Some compounds were found to possess considerable anticancer activity against a range of cancer cell lines, highlighting the therapeutic potential of benzimidazole derivatives in oncology research (Yurttaş, Tay, & Demirayak, 2015).

Anti-inflammatory Activity

Research has explored the synthesis of benzimidazole derivatives for their anti-inflammatory activity. Compounds such as N'-{4-[2-(1H-benzimidazol-2-YL)-2-oxoethyl] phenyl}-2-hydroxyacetohydrazide and its derivatives have been tested and found to exhibit potent anti-inflammatory effects, offering insights into the development of new anti-inflammatory agents (Bhor & Sable, 2022).

Corrosion Inhibition

Benzimidazole derivatives have also been studied for their potential as corrosion inhibitors. Investigations into their effectiveness in protecting metals like steel in acidic environments have shown promising results, suggesting applications in industrial settings to prolong the lifespan of metal structures (Yadav, Behera, Kumar, & Sinha, 2013).